![molecular formula C22H27FN2O3S B4925136 3-[1-(benzylsulfonyl)-4-piperidinyl]-N-(4-fluorobenzyl)propanamide](/img/structure/B4925136.png)
3-[1-(benzylsulfonyl)-4-piperidinyl]-N-(4-fluorobenzyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[1-(benzylsulfonyl)-4-piperidinyl]-N-(4-fluorobenzyl)propanamide, also known as BFPP, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a potent inhibitor of certain enzymes, and its unique structure has made it a valuable tool for investigating various biochemical and physiological processes.
Mechanism of Action
The mechanism of action of 3-[1-(benzylsulfonyl)-4-piperidinyl]-N-(4-fluorobenzyl)propanamide is related to its ability to inhibit FAAH. FAAH is an enzyme that breaks down endocannabinoids, which are naturally occurring compounds in the body that play a role in a range of physiological processes. By inhibiting FAAH, this compound can increase the levels of endocannabinoids in the body, which can have a range of effects on the nervous system, immune system, and other physiological systems.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are related to its ability to inhibit FAAH and increase the levels of endocannabinoids in the body. Endocannabinoids are known to play a role in a range of physiological processes, including pain sensation, appetite regulation, and immune function. By increasing the levels of endocannabinoids in the body, this compound can potentially have a range of effects on these processes.
Advantages and Limitations for Lab Experiments
The advantages of using 3-[1-(benzylsulfonyl)-4-piperidinyl]-N-(4-fluorobenzyl)propanamide in lab experiments are related to its potency as an inhibitor of FAAH. This compound is a highly specific inhibitor of FAAH, which means that it can be used to study the effects of endocannabinoids on various physiological processes. However, the limitations of using this compound in lab experiments are related to its complex synthesis process and the potential for off-target effects. This compound is a highly specialized compound that requires specialized equipment and expertise to synthesize, and it may have off-target effects that could complicate experimental results.
Future Directions
There are many potential future directions for research on 3-[1-(benzylsulfonyl)-4-piperidinyl]-N-(4-fluorobenzyl)propanamide. One area of interest is the potential therapeutic applications of this compound for various medical conditions. This compound has been studied as a potential treatment for pain, inflammation, and other conditions, and there is ongoing research into its potential applications in these areas. Additionally, there is ongoing research into the potential off-target effects of this compound and how these effects could be minimized in lab experiments. Overall, this compound is a valuable tool for investigating various physiological processes, and there is ongoing research into its potential applications in scientific research and medicine.
Synthesis Methods
The synthesis of 3-[1-(benzylsulfonyl)-4-piperidinyl]-N-(4-fluorobenzyl)propanamide is a complex process that involves several steps. The initial step involves the reaction of 4-fluorobenzylamine with 3-(4-bromobenzyl)-1-benzylsulfonylpiperidine to form an intermediate compound. The intermediate compound is then reacted with propanoyl chloride to produce the final product, this compound. The synthesis of this compound requires specialized equipment and expertise, and it is not a simple process.
Scientific Research Applications
3-[1-(benzylsulfonyl)-4-piperidinyl]-N-(4-fluorobenzyl)propanamide has been studied extensively for its potential applications in scientific research. One of the primary uses of this compound is as an inhibitor of certain enzymes. Specifically, this compound is a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which plays a crucial role in the metabolism of endocannabinoids. By inhibiting FAAH, this compound can increase the levels of endocannabinoids in the body, which can have a range of physiological effects.
properties
IUPAC Name |
3-(1-benzylsulfonylpiperidin-4-yl)-N-[(4-fluorophenyl)methyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27FN2O3S/c23-21-9-6-19(7-10-21)16-24-22(26)11-8-18-12-14-25(15-13-18)29(27,28)17-20-4-2-1-3-5-20/h1-7,9-10,18H,8,11-17H2,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLGUHOGTOJLMCZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CCC(=O)NCC2=CC=C(C=C2)F)S(=O)(=O)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.